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Compound of Interest

Compound Name: URAT1 inhibitor 10

Cat. No.: B12381598

Essential Safety and Handling Guide for URAT1
Inhibitor 10

This guide provides immediate and essential safety, operational, and disposal information for
researchers, scientists, and drug development professionals handling URAT1 inhibitor 10.
Given that this compound is a potent bioactive molecule intended for research purposes,
adherence to strict laboratory safety protocols is imperative to mitigate potential risks.

Compound Properties

URAT1 inhibitor 10, also identified as Compound 23a, is a potent inhibitor of the urate
transporter 1 (URATL1).[1] The following table summarizes its key quantitative data.

Property Value Source
URAT1 IC50 0.052 pM [1]
OAT1 IC50 9.17 uM [1]
HepG2 Cytotoxicity IC50 > 64 pg/mL [1]

Health Hazard Information

While specific toxicology data for URAT1 inhibitor 10 is not extensively available, it is prudent
to handle it as a potentially hazardous compound. Similar bioactive small molecules may cause
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irritation to the skin, eyes, and respiratory tract. Ingestion or inhalation should be strictly
avoided. The provided data indicates low cytotoxicity in HepG2 cells, but this does not preclude
other potential health effects.[1]

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical when handling URAT1 inhibitor
10. The following PPE is mandatory to prevent exposure.

PPE Category Specific Requirements

Chemical-resistant gloves (e.qg., nitrile) must be
Hand Protection worn at all times. Change gloves immediately if

contaminated.

) Safety glasses with side shields or goggles are
Eye Protection . _
required to protect against splashes.

A laboratory coat must be worn and fully

buttoned. Ensure that skin is not exposed. For
Skin and Body Protection procedures with a higher risk of aerosol

generation, consider additional protective

clothing.

Work in a well-ventilated area, preferably within

a certified chemical fume hood, to avoid
Respiratory Protection inhalation of dust or aerosols. If a fume hood is

not available, a NIOSH-approved respirator may

be necessary for handling the solid compound.
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Operational Plan: Handling and Storage
Preparation of Stock Solutions

o Preparation: All handling of the solid compound and preparation of solutions should be
conducted in a chemical fume hood.

» Weighing: Use a precision balance within the fume hood. Handle the solid with care to avoid
generating dust.

 Dissolving: The compound is typically supplied as a powder. For in vivo studies, an example
formulation is 5% DMSO, 30% PEG300, 5% Tween 80, and 60% Saline/PBS/ddH20.[2]
Always add the solvent to the solid slowly.

o Storage of Solutions: Stock solutions should be stored in tightly sealed vials. For long-term
storage, aliquoting is recommended to avoid repeated freeze-thaw cycles. Store at -20°C for
up to one year in solvent.[1]

Storage of Solid Compound

The solid form of URAT1 inhibitor 10 should be stored at -20°C for up to three years.[1] It is
shipped with blue ice or at ambient temperature.[1]

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

o Skin Contact: Immediately wash skin with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention if irritation develops.

 Inhalation: Move to fresh air. If not breathing, give artificial respiration. If breathing is difficult,
give oxygen. Seek medical attention.

 Ingestion: If swallowed, wash out mouth with water, provided the person is conscious. Call a
physician.

Disposal Plan
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All waste materials contaminated with URAT1 inhibitor 10 must be treated as hazardous
chemical waste.

e Solid Waste: Contaminated items such as gloves, pipette tips, and empty vials should be
collected in a designated, sealed hazardous waste container.

» Liquid Waste: Unused solutions containing the inhibitor should be collected in a clearly
labeled, sealed hazardous waste container. Do not dispose of down the drain.

» Disposal: All hazardous waste must be disposed of in accordance with local, state, and
federal regulations. Contact your institution's environmental health and safety (EHS)
department for specific disposal procedures.

Waste Generation

Waste Collection

Designated & Sealed
Solid Waste Container

Labeled & Sealed
Liquid Waste Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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inhibitor 10]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12381598#personal-protective-equipment-for-
handling-urat1-inhibitor-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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